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Compound of Interest

4-(Methylthio)phenyl
Compound Name:
isothiocyanate

Cat. No.: B098117

Essential Safety and Handling Guide for 4-
(Methylthio)phenyl isothiocyanate

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 4-(Methylthio)phenyl isothiocyanate (CAS No. 15863-41-9) in a laboratory
setting. It is intended for researchers, scientists, and professionals in drug development to
ensure safe and compliant use of this compound.

Immediate Safety and Hazard Information

4-(Methylthio)phenyl isothiocyanate is a hazardous chemical that requires stringent safety
measures. It is classified as acutely toxic if swallowed and causes severe skin burns and
serious eye damage.[1][2][3] Adherence to the following guidelines is mandatory to minimize
exposure and ensure personal safety.

Hazard Classifications:
» Acute Toxicity, Oral (Category 3)[2]
» Skin Corrosion/Irritation (Category 1B)[1]

» Serious Eye Damage/Eye Irritation (Category 1)[1]
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Signal Word: Danger[1][2]

Hazard Statements:

o H301: Toxic if swallowed.[2][3]

e H314: Causes severe skin burns and eye damage.[1]
e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-(Methylthio)phenyl
isothiocyanate.

Property Value Source
Molecular Formula CsH7NS2 [1]
Molecular Weight 181.28 g/mol [2]
CAS Number 15863-41-9 [2]
Melting Point 54-58 °C [2]
Boiling Point 127-128 °C at 1 mmHg [2]
Flash Point 113 °C (235.4 °F) - closed cup [2]
Storage Class 6.1C (Combustible, acute toxic 2]
Cat. 3)

Operational Plan: Handling Procedures

A systematic approach is crucial when working with 4-(Methylthio)phenyl isothiocyanate. All
handling must be performed within a certified chemical fume hood.[4][5]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times. The following table details the required equipment.

Protection Type Specifications Rationale

o Protects against splashes and
) Safety glasses with side-
Eye/Face Protection ) ) vapors that can cause severe
shields and a face shield.
eye damage.[2][4]

Chemical-resistant gloves ) )
o Prevents skin contact, which
) ] (e.g., nitrile rubber, neoprene),
Skin Protection can cause severe burns and
lab coat, and closed-toe o
irritation.[2][4][6]

shoes.

A NIOSH/MSHA-approved

respirator with Type P3 (EN o )
i ) ) ) ) Protects against inhalation of
Respiratory Protection 143) cartridges is required ) o
toxic and irritating vapors.
when vapors or aerosols may

be generated.[2][4]

Step-by-Step Handling Protocol

Preparation:

e Thoroughly review this Safety Data Sheet (SDS) before beginning any work.

e Ensure a chemical fume hood is operational and certified.[4][5]

» Verify that an eyewash station and safety shower are accessible and unobstructed.[5][6]

o Assemble all necessary materials and equipment inside the fume hood to minimize
movement.

Handling:
o Wear all required PPE before entering the designated work area.

e Conduct all weighing, transferring, and handling of the compound exclusively within the fume
hood.[7][8]
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» Avoid generating dust or aerosols.

o Keep the container tightly closed when not in use.[6]

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]
Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[6][9]

o Skin Contact: Immediately remove all contaminated clothing and shoes.[6][9] Flush the
affected skin area with plenty of water for at least 15 minutes. Seek immediate medical
attention.[6][9]

 Inhalation: Move the individual to fresh air immediately.[6][9] If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.[6][9]

 Ingestion: Do NOT induce vomiting.[6][10] If the person is conscious, rinse their mouth with
water and have them drink 2-4 glasses of water or milk. Seek immediate medical attention.

[6]
Disposal Plan
All waste containing 4-(Methylthio)phenyl isothiocyanate is considered hazardous.

o Waste Collection:

o Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips) in a
designated, sealed, and clearly labeled hazardous waste container.

o Collect all liquid waste containing the compound in a separate, sealed, and labeled
hazardous waste container. Do not mix with other incompatible waste streams.

o Container Labeling:
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o Label all waste containers with "Hazardous Waste," the full chemical name "4-
(Methylthio)phenyl isothiocyanate,” and the associated hazards (Toxic, Corrosive).

o Storage:

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

» Final Disposal:

o Dispose of all waste through your institution's Environmental Health and Safety (EHS)
office, following all local, state, and federal regulations.[7][9][10] Do not pour waste down
the drain.[7]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 4-
(Methylthio)phenyl isothiocyanate.
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Preparation Steps
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Caption: Workflow for Safe Handling of 4-(Methylthio)phenyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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